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Cat. No.: B1277015

Get Quote

Introduction: The Molecular Signature of cis-2-
Decene
Cis-2-decene (also known as (Z)-2-decene) is an unsaturated hydrocarbon with the chemical

formula C₁₀H₂₀ and a molecular weight of 140.27 g/mol .[1] As an internal alkene, its physical

and chemical properties are dictated by the geometry of the carbon-carbon double bond and

the length of the alkyl chains. The "cis" configuration, where the alkyl groups are on the same

side of the double bond, imposes a distinct steric and electronic environment compared to its

trans isomer. This unique structure gives rise to a characteristic spectroscopic signature.

This guide provides a comprehensive analysis of the spectroscopic data for cis-2-decene,

intended for researchers, scientists, and professionals in drug development and chemical

synthesis. We will delve into the core analytical techniques—Infrared (IR), Nuclear Magnetic

Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS)—providing not only the expected

data but also the underlying principles and experimental causality that govern the results. By

understanding these spectroscopic fingerprints, scientists can unambiguously identify, quantify,

and characterize cis-2-decene in various matrices.
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Molecular Structure and Analytical Workflow
A robust analytical workflow is crucial for the definitive identification of a chemical entity. The

combination of multiple spectroscopic techniques provides orthogonal data points, creating a

self-validating system for structural elucidation.
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Caption: Proton labeling for ¹H NMR analysis of cis-2-Decene.
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Label Protons
Predicted δ

(ppm)

Splitting

Pattern

Coupling

Constants

(J, Hz)

Integration

b, c -CH=CH- 5.3 - 5.5 Multiplet
Jbc(cis) ≈ 10-

12 Hz
2H

d =CH-CH₂- ~2.05 Multiplet 2H

a CH₃-CH= ~1.60
Doublet of

Triplets

Jab ≈ 7 Hz,

Jac ≈ 1.5 Hz
3H

e-i -(CH₂)₅- 1.2 - 1.4
Broad

Multiplet
10H

j -CH₂-CH₃ ~0.88 Triplet J ≈ 7 Hz 3H

Expert Interpretation:

Vinylic Protons (b, c): The two protons on the double bond are the most deshielded,

appearing furthest downfield (5.3-5.5 ppm). They will appear as a complex multiplet due to

coupling to each other (a large cis coupling constant of ~10-12 Hz) and to the neighboring

protons on carbons (a) and (d). [2]* Allylic Protons (d): The methylene protons adjacent to

the double bond are deshielded by the π-system and appear around 2.05 ppm.

Alkyl Chain (e-i): The methylene groups of the long alkyl chain are shielded and overlap in a

broad multiplet in the typical aliphatic region of 1.2-1.4 ppm.

Terminal Methyl (j): The terminal methyl group is the most shielded, appearing furthest

upfield at ~0.88 ppm as a clean triplet, split by the two adjacent methylene protons.

¹³C NMR Spectroscopy: The Carbon Backbone
¹³C NMR spectroscopy provides a map of the carbon skeleton. In a standard proton-decoupled

spectrum, each unique carbon atom gives a single sharp peak, simplifying spectral analysis. [3]

C(1)H₃ - C(2)H = C(3)H - C(4)H₂ - C(5)H₂ - C(6)H₂ - C(7)H₂ - C(8)H₂ - C(9)H₂ - C(10)H₃
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Caption: Carbon labeling for ¹³C NMR analysis of cis-2-Decene.

Carbon Label Predicted δ (ppm) Interpretation

C2, C3 123 - 132

sp² hybridized vinylic carbons.

These are the most deshielded

carbons after any potential

carbonyls (which are absent

here). [4]

C5, C6, C7, C8 ~31.9, ~29.5, ~29.3
sp³ carbons in the middle of

the long alkyl chain.

C4 ~27.3

Allylic sp³ carbon, slightly

deshielded by the double

bond.

C9 ~22.7
sp³ carbon beta to the terminal

methyl group.

C10 ~14.1
Terminal methyl carbon,

typically the most shielded.

C1 ~12.5

Methyl carbon attached to the

double bond. Steric

compression from the cis-

configuration shifts this carbon

upfield compared to its trans-

isomer counterpart.

Mass Spectrometry (MS): Molecular Weight and
Fragmentation
Mass spectrometry provides two critical pieces of information: the precise molecular weight of

the compound and its fragmentation pattern upon ionization. This pattern serves as a molecular

fingerprint that can be used for identification and structural analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1277015/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-spectroscopic-data-of-cis-2-decene
https://www.benchchem.com/product/b1277015/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-cis-2-decene
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expertise & Causality in Experimental Choices
Electron Ionization (EI) is the most common method for analyzing relatively small, volatile

molecules like cis-2-decene. In EI-MS, the sample is bombarded with high-energy electrons

(typically 70 eV), which knocks an electron off the molecule to form a radical cation known as

the molecular ion (M⁺•). [4]This process imparts significant excess energy, causing the

molecular ion to fragment in predictable ways. The resulting charged fragments are separated

by their mass-to-charge ratio (m/z), generating the mass spectrum.

Experimental Protocol: GC-MS with Electron Ionization
Sample Preparation: Prepare a dilute solution of cis-2-decene in a volatile organic solvent

(e.g., hexane or dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) of the solution into the Gas Chromatograph (GC)

inlet, where it is vaporized.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., Helium)

through a capillary column. The column separates the components of the sample based on

their boiling points and interactions with the stationary phase. Cis-2-decene will elute at a

characteristic retention time.

Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer and undergoes electron ionization.

Mass Analysis: The resulting ions (the molecular ion and its fragments) are accelerated into

a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

Detection: An electron multiplier detects the ions, and the instrument's software plots the

relative abundance of each ion versus its m/z value to create the mass spectrum.

Mass Spectrum Data and Fragmentation Analysis for
cis-2-Decene
The mass spectrum of cis-2-decene will show a molecular ion peak and a series of fragment

ions. Data from the NIST Mass Spectrometry Data Center provides insight into the expected

fragments. [1]
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Molecular Formula: C₁₀H₂₀

Molecular Weight: 140.27

Molecular Ion Peak [M]⁺•: m/z = 140

m/z Relative Intensity
Proposed Fragment

Identity

Fragmentation

Pathway

140 Low [C₁₀H₂₀]⁺• Molecular Ion

97 Moderate [C₇H₁₃]⁺
Loss of •C₃H₇ (propyl

radical)

83 Moderate [C₆H₁₁]⁺
Loss of •C₄H₉ (butyl

radical)

70 Moderate [C₅H₁₀]⁺•
McLafferty

Rearrangement

69 High [C₅H₉]⁺

Loss of •C₅H₁₁ (pentyl

radical) via allylic

cleavage

56 High [C₄H₈]⁺•
McLafferty

Rearrangement

55 High (Base Peak) [C₄H₇]⁺

Loss of •C₆H₁₃ (hexyl

radical) via allylic

cleavage

43 High [C₃H₇]⁺ Propyl cation

41 High [C₃H₅]⁺ Allyl cation

Fragmentation Pathways Visualized
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Key Fragmentation Pathways

Major Fragment Ions

cis-2-Decene
[C₁₀H₂₀]⁺•
m/z = 140

Allylic Cleavage McLafferty
Rearrangement

[C₄H₇]⁺
m/z = 55

(Base Peak)

[C₅H₉]⁺
m/z = 69

[C₄H₈]⁺•
m/z = 56

Click to download full resolution via product page

Caption: Primary fragmentation pathways for cis-2-decene in EI-MS.

Expert Interpretation:

Allylic Cleavage: The bonds allylic to the double bond (C3-C4 and C1-C2) are weakened.

Cleavage at the C3-C4 bond with loss of a hexyl radical results in the formation of a

resonance-stabilized allylic cation [C₄H₇]⁺ at m/z 55, which is typically the most abundant

fragment (the base peak).

McLafferty Rearrangement: Alkenes with a γ-hydrogen (a hydrogen on the third carbon from

the double bond) can undergo this characteristic rearrangement. This involves the transfer of

the γ-hydrogen to the double bond with concomitant cleavage of the β-bond, resulting in the

elimination of a neutral alkene. For cis-2-decene, this can lead to fragments like [C₄H₈]⁺• at

m/z 56.

Conclusion
The spectroscopic analysis of cis-2-decene provides a clear and definitive means of its

identification. IR spectroscopy confirms the presence of the cis-alkene functional group through
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its characteristic C-H wagging vibration near 690 cm⁻¹. ¹H and ¹³C NMR spectroscopy

elucidate the exact connectivity and stereochemistry of the molecule, with the vinylic signals

being particularly diagnostic. Finally, mass spectrometry confirms the molecular weight and

reveals a predictable fragmentation pattern dominated by allylic cleavage, leading to a base

peak at m/z 55. Together, these techniques provide a robust, self-validating dataset essential

for any scientific endeavor involving this compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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